- Aromatic heterocyclic compounds for organic electric element and electronic device, Korea, , ,
Cas no 96439-99-5 (3-Bromo-2-ethynylpyridine)
3-Bromo-2-ethynylpyridine structure
Product Name:3-Bromo-2-ethynylpyridine
CAS No:96439-99-5
MF:C7H4BrN
MW:182.017360687256
CID:3043525
PubChem ID:13400638
Update Time:2024-10-25
3-Bromo-2-ethynylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-ethynylpyridine
- 3-Bromo-2-ethynylpyridine (ACI)
- 3-bromo-2-ethynyl-pyridine
- BS-50863
- SCHEMBL5700439
- 96439-99-5
- EN300-178391
- CS-0102748
- Pyridine, 3-bromo-2-ethynyl-
- MFCD18256373
- E76579
- DTXSID801318791
-
- Inchi: 1S/C7H4BrN/c1-2-7-6(8)4-3-5-9-7/h1,3-5H
- InChI Key: VINPRHPJAPWMGL-UHFFFAOYSA-N
- SMILES: BrC1C(C#C)=NC=CC=1
Computed Properties
- Exact Mass: 180.95271g/mol
- Monoisotopic Mass: 180.95271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.9Ų
3-Bromo-2-ethynylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B13958-1g |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 98% | 1g |
6597.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B13958-250mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 98% | 250mg |
2203.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB214-50mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 97% | 50mg |
625.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB214-200mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 97% | 200mg |
1563.0CNY | 2021-07-13 | |
| TRC | B681893-10mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681893-50mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B681893-100mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B13958-1g |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 98% | 1g |
6597CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B13958-250mg |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 98% | 250mg |
2203CNY | 2021-05-08 | |
| Apollo Scientific | OR19508-1g |
3-Bromo-2-ethynylpyridine |
96439-99-5 | 97% | 1g |
£261.00 | 2025-02-19 |
3-Bromo-2-ethynylpyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Reductive amination of ethynylpyridines with sodium cyanoborohydride, Chemical & Pharmaceutical Bulletin, 1984, 32(12), 4866-72
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt
Reference
- Pyridinoquinazolines and related compounds for electronic device, Korea, , ,
3-Bromo-2-ethynylpyridine Raw materials
3-Bromo-2-ethynylpyridine Preparation Products
3-Bromo-2-ethynylpyridine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
96439-99-5 (3-Bromo-2-ethynylpyridine) Related Products
- 38749-79-0(3-Bromo-2-methylpyridine)
- 111770-86-6(5-Bromo-2-ethynylpyridine)
- 3430-34-0(3,5-Dibromo-2,6-dimethylpyridine)
- 38749-87-0(3,5-Dibromo-2-methylpyridine)
- 23079-73-4(3-bromo-2,4,6-trimethylpyridine)
- 865649-71-4(PYRIDINE, 2,6-BIS[(5-BROMO-2-PYRIDINYL)ETHYNYL]-)
- 36535-41-8(Copper, bromo(2,6-dimethylpyridine)-)
- 3430-31-7(3-Bromo-2,6-dimethylpyridine)
- 777944-57-7(3-bromo-2-methyl-Pyridine hydrochloride)
- 2227448-95-3(3-(5-Bromo-6-methyl-2-pyridinyl)-2-propyn-1-ol)
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